Cas no 1781801-12-4 (2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol)

• Product Name: 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol
• CAS No: 1781801-12-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5695556
• PubChem ID: 84072748
• Update Time: 2025-07-23

2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1781801-12-4
• EN300-1628666
• 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol
• 2-Pyrrolidineethanol, 3,3-dimethyl-

• Inchi： 1S/C8H17NO/c1-8(2)4-5-9-7(8)3-6-10/h7,9-10H,3-6H2,1-2H3
• InChI Key： RSAOMZPMAHNMSU-UHFFFAOYSA-N
• SMILES： OCCC1C(C)(C)CCN1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.905±0.06 g/cm3(Predicted)
• Boiling Point: 224.9±13.0 °C(Predicted)
• pka: 15.03±0.10(Predicted)

Additional information on 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol

Introduction to 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol (CAS No. 1781801-12-4)

2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1781801-12-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a dimethylpyrrolidinyl moiety linked to an ethanol functional group, has garnered attention due to its structural complexity and potential biological activities. The 3,3-dimethylpyrrolidin-2-yl substituent introduces a rigid, cyclic structure that can influence the compound's interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

The structural framework of 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol combines the versatility of an alcohol group with the unique electronic and steric properties of the dimethylpyrrolidine ring. This combination has been explored in various research contexts, particularly in the development of novel therapeutic agents. The compound's ability to serve as a building block for more complex molecules has made it a focus of synthetic chemists aiming to modulate specific biological pathways.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. The dimethylpyrrolidine core is no exception, having been incorporated into a wide range of molecules with diverse pharmacological effects. For instance, derivatives of this scaffold have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The ethanol side chain provides additional opportunities for functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol is its potential as a precursor for more complex drug candidates. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity. The rigid pyrrolidine ring can mimic the conformational preferences of biologically relevant targets, while the alcohol group offers opportunities for hydrogen bonding interactions. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol presents unique challenges due to the need to construct the dimethylpyrrolidinyl moiety with high precision. Modern synthetic methodologies have enabled more efficient routes to this compound, often involving transition-metal-catalyzed reactions or organometallic intermediates. These advances have made it feasible to produce sufficient quantities for both academic research and industrial applications.

Recent studies have highlighted the utility of 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol in the development of small-molecule probes for biochemical assays. Its structural features allow it to interact with specific proteins or enzymes, providing insights into cellular processes and disease mechanisms. Such probes are invaluable tools for understanding biological pathways and identifying new therapeutic targets.

The compound's potential extends beyond its role as a synthetic intermediate or probe. There is emerging evidence suggesting that derivatives of this scaffold may exhibit therapeutic effects in areas such as neurodegenerative diseases and inflammation. The ability to fine-tune its structure has allowed researchers to explore various biological activities, from modulating neurotransmitter release to inhibiting inflammatory cytokines.

In conclusion, 2-(3,3-Dimethylpyrrolidin-2-yl)ethan-1-ol (CAS No. 1781801-12-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological applications. Its synthesis and functionalization offer exciting opportunities for chemists and biologists alike. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in the discovery and development of novel therapeutic agents.